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Compound of Interest

Compound Name: Paeonol-d3

Cat. No.: B12394664

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a standard stock

solution of Paeonol-d3, a deuterated internal standard used in various analytical and research

applications. Adherence to this protocol will ensure the accuracy, reproducibility, and stability of

the prepared stock solution.

Product Information and Physical Properties
Paeonol-d3 is the deuterium-labeled form of Paeonol, a phenolic compound isolated from

plants like Paeonia suffruticosa.[1] As a stable isotope-labeled internal standard, it is crucial for

the accurate quantification of Paeonol in biological matrices during drug development and

pharmacokinetic studies.[2]

Table 1: Chemical and Physical Properties of Paeonol-d3
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Property Value Reference

Chemical Formula C₉H₇D₃O₃ [2]

Molecular Weight 169.19 g/mol [2][3]

CAS Number 55712-78-2 [2][3]

Appearance Crystalline or white powder [4][5]

Solubility and Storage
Proper solvent selection and storage are critical for maintaining the integrity and stability of the

Paeonol-d3 stock solution.

Table 2: Solubility of Paeonol-d3 in Common Organic Solvents

Solvent Solubility Notes

DMSO
≥ 30 mg/mL (177.32 mM)[2][3]

[6]

Solubility can be increased to

200 mg/mL with the aid of

ultrasonication.[3]

Ethanol
≥ 30 mg/mL (177.32 mM)[2][3]

[6]
-

DMF ≥ 20 mg/mL (118.21 mM)[2][3] -

Table 3: Recommended Storage Conditions for Paeonol-d3

Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[2][6]

4°C 2 years[2][6]

In Solvent -80°C 6 months[2][6]

-20°C 1 month[2][6]
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM standard stock solution of Paeonol-d3.

3.1. Materials and Equipment

Paeonol-d3 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Analytical balance (readable to 0.01 mg)

Amber glass vial

Calibrated micropipettes

Sterile pipette tips

Vortex mixer

Sonicator bath (optional)

Cryogenic storage vials

3.2. Safety Precautions

Paeonol-d3 is for research use only. It should be considered hazardous until further

information is available.

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle the solid powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for Paeonol-d3 before use.
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3.3. Calculation for 10 mM Stock Solution

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 10 mM x 1 mL x 169.19 g/mol / 1000

Mass (mg) = 1.69 mg

3.4. Step-by-Step Procedure

Equilibration: Remove the vial containing Paeonol-d3 powder from its storage location

(-20°C) and allow it to equilibrate to room temperature for at least 15-20 minutes before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic solid.

Weighing: Tare the analytical balance with a clean, empty amber vial. Carefully weigh the

calculated amount of Paeonol-d3 powder (e.g., 1.69 mg) and transfer it into the vial. Record

the exact weight.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the Paeonol-d3 powder. For the example above, add 1.0 mL of

DMSO.

Dissolution: Cap the vial securely and vortex the mixture for 1-2 minutes until the solid is

completely dissolved. A clear solution should be obtained.

Sonication (Optional): If the compound does not dissolve completely with vortexing, place

the vial in a sonicator bath for 5-10 minutes to facilitate dissolution.[3]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use cryogenic vials. Store the aliquots at -80°C for long-term stability (up to 6

months).[2][6]
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Labeling: Clearly label all vials with the compound name (Paeonol-d3), concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Paeonol-d3 stock

solution.
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Workflow for Paeonol-d3 Stock Solution Preparation

Preparation
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Caption: Experimental workflow for preparing a standard stock solution of Paeonol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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